Cas no 899398-42-6 ((2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(3-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one)

(2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(3-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one structure
899398-42-6 structure
Product Name:(2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(3-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
CAS No:899398-42-6
MF:C18H16N2O5
MW:340.330044746399
CID:5424339
Update Time:2025-07-09

(2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(3-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

    • (2Z)-7-[(dimethylazaniumyl)methyl]-2-[(3-nitrophenyl)methylidene]-3-oxo-1-benzofuran-6-olate
    • 3(2H)-Benzofuranone, 7-[(dimethylamino)methyl]-6-hydroxy-2-[(3-nitrophenyl)methylene]-
    • (2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(3-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one
    • Inchi: 1S/C18H16N2O5/c1-19(2)10-14-15(21)7-6-13-17(22)16(25-18(13)14)9-11-4-3-5-12(8-11)20(23)24/h3-9,21H,10H2,1-2H3
    • InChI Key: GKFACZQRJYFECC-UHFFFAOYSA-N
    • SMILES: O1C2=C(CN(C)C)C(O)=CC=C2C(=O)C1=CC1=CC=CC([N+]([O-])=O)=C1

(2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(3-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one Pricemore >>

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Additional information on (2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(3-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one

Chemical Compound CAS No 899398-42-6: A Comprehensive Overview

The compound with CAS No 899398-42-6, named (2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(3-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and structural versatility.

Benzofuran derivatives have been extensively studied due to their potential as lead compounds in drug discovery. The structure of this compound features a benzofuran ring system with several functional groups, including a dimethylamino group, a hydroxyl group, and a nitrophenyl substituent. These groups contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the antioxidant properties of this compound, which make it a promising candidate for applications in oxidative stress-related diseases. Researchers have also explored its anti-inflammatory effects, suggesting potential use in treating conditions such as arthritis and neurodegenerative disorders.

The synthesis of (2Z)-7-(dimethylamino)methyl-6-hydroxy-2-(3-nitrophenyl)methylidene-2,3-dihydro-1-benzofuran-3-one involves a multi-step process that includes nucleophilic substitution and condensation reactions. These methods have been optimized to improve yield and purity, making the compound more accessible for further research and development.

In terms of pharmacokinetics, this compound exhibits moderate bioavailability and favorable metabolism profiles, which are critical factors for its potential use as an oral medication. Preclinical studies have demonstrated its ability to cross the blood-brain barrier, indicating its potential for treating central nervous system disorders.

The nitrophenyl group in the molecule plays a crucial role in modulating its activity. This group enhances the compound's ability to interact with specific cellular targets, such as protein kinases and receptors, which are implicated in various disease pathways.

One of the most exciting developments involving this compound is its application in cancer research. Studies have shown that it can inhibit the growth of certain cancer cell lines by targeting key enzymes involved in cell proliferation and survival.

Furthermore, the dimethylamino group contributes to the compound's lipophilicity, which is essential for its ability to penetrate cellular membranes and exert its effects at the molecular level.

As research on this compound continues, its potential applications in drug development are becoming increasingly evident. Its unique combination of functional groups and favorable pharmacokinetic properties make it a valuable tool for addressing unmet medical needs.

In conclusion, CAS No 899398-42-6 represents a significant advancement in the field of organic chemistry and pharmacology. With ongoing research and development efforts, this compound holds great promise for contributing to the discovery of novel therapeutic agents.

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